Cas no 55212-82-3 (2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)-)

• Product Name: 2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)-
• CAS No: 55212-82-3
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 352538
• PubChem ID: 580979
• Update Time: 2025-04-19

2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)-
• ethyl 3-morpholin-4-ylbut-2-enoate
• 55212-82-3
• ethyl 3-(morpholin-4-yl)but-2-enoate
• AKOS034464081
• DTXSID10342342
• ethyl 3-morpholinobut-2-enate

• Inchi： 1S/C10H17NO3/c1-3-14-10(12)8-9(2)11-4-6-13-7-5-11/h8H,3-7H2,1-2H3
• InChI Key： CENCNIGVANECFS-UHFFFAOYSA-N
• SMILES： O1CCN(C(=CC(=O)OCC)C)CC1

Computed Properties

• Exact Mass: 199.12091
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77